Cas no 1009536-60-0 (N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylpiperidine-1-carboxamide)

• Product Name: N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylpiperidine-1-carboxamide
• CAS No: 1009536-60-0
• MF: C₁₉H₂₇N₃O₃
• MW: 345.43598484993
• CID: 6007331
• PubChem ID: 18572692
• Update Time: 2025-06-11

N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylpiperidine-1-carboxamide
• F2519-0012
• 1009536-60-0
• N-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)-2,6-dimethylpiperidine-1-carboxamide
• AKOS024656536
• HMS1656E18

• Inchi： 1S/C19H27N3O3/c1-13-5-4-6-14(2)22(13)19(24)20-15-11-18(23)21(12-15)16-7-9-17(25-3)10-8-16/h7-10,13-15H,4-6,11-12H2,1-3H3,(H,20,24)
• InChI Key： BQUPNBOBMQVGJK-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC(=O)N(C3=CC=C(OC)C=C3)C2)=O)C(C)CCCC1C

Computed Properties

• Exact Mass: 345.20524173g/mol
• Monoisotopic Mass: 345.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylpiperidine-1-carboxamide

N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylpiperidine-1-carboxamide (CAS No. 1009536-60-0): An Overview

N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylpiperidine-1-carboxamide (CAS No. 1009536-60-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is characterized by its unique structural features, including a methoxyphenyl group and a dimethylpiperidine moiety. These structural elements contribute to its pharmacological properties and make it a valuable candidate for various research and development activities.

The chemical structure of N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylpiperidine-1-carboxamide is particularly interesting due to its potential to modulate specific biological targets. The methoxyphenyl group is known for its ability to enhance lipophilicity and improve the binding affinity of molecules to receptors, while the dimethylpiperidine moiety can influence the compound's conformational flexibility and stability. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the biological activities of N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylpiperidine-1-carboxamide. One notable area of research is its potential as an analgesic agent. In preclinical studies, this compound has shown promising results in reducing pain sensitivity in animal models. The mechanism of action appears to involve the modulation of ion channels and neurotransmitter systems, which are key players in pain signaling pathways.

Another area of interest is the compound's anti-inflammatory properties. In vitro studies have demonstrated that N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylpiperidine-1-carboxamide can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This suggests that it may have therapeutic potential in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The safety profile of N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylpiperidine-1-carboxamide has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, more extensive safety studies are needed to fully understand its long-term effects and potential side effects.

In addition to its therapeutic applications, N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylpiperidine-1-carboxamide has been studied for its use as a research tool. Its ability to selectively modulate specific biological targets makes it a valuable probe for investigating the underlying mechanisms of various diseases. For example, it has been used in studies to explore the role of ion channels in neurological disorders such as epilepsy and neuropathic pain.

The synthesis of N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylpiperidine-1-carboxamide involves several steps, including the formation of the methoxyphenyl group and the coupling with the dimethylpiperidine moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is essential for both research and commercial applications.

The future prospects for N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylpiperidine-1-carboxamide are promising. Ongoing clinical trials are evaluating its efficacy and safety in human subjects, with initial results showing positive outcomes. If these trials are successful, this compound could become a valuable addition to the arsenal of therapeutic agents available for treating pain and inflammatory conditions.

In conclusion, N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylpiperidine-1-carboxamide (CAS No. 1009536-60-0) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an exciting area of study for chemists, biologists, and pharmaceutical researchers alike.